Cas no 1803817-77-7 (1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene)

• Product Name: 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene
• CAS No: 1803817-77-7
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 5001908
• Update Time: 2025-05-22

1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene

• Inchi： 1S/C9H10F2/c1-6-7(2)9(11)4-3-8(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： DKAVFXVTTNWLTH-UHFFFAOYSA-N
• SMILES： FC1C=CC(CF)=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Additional information on 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene

1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene: A Comprehensive Overview

The compound 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene, identified by the CAS number 1803817-77-7, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials development. The molecule's structure features a benzene ring substituted with two methyl groups at positions 1 and 2, a fluorine atom at position 3, and a fluoromethyl group at position 6. These substituents contribute to its distinct electronic properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern chemical research. The presence of fluorine atoms in the structure of 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene significantly influences its physical and chemical properties. Fluorine's electronegativity enhances the molecule's stability and increases its solubility in polar solvents. Additionally, the fluoromethyl group at position 6 introduces a unique steric effect, which can be exploited in designing molecules with specific interactions in biological systems.

The synthesis of 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation followed by selective fluorination. Researchers have optimized these methods to achieve high yields and purity levels. The compound's synthesis has been reported in several peer-reviewed journals, emphasizing its role as a building block for more complex molecules.

In terms of applications, 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene has shown promise in the development of pharmaceutical agents. Its structure resembles certain bioactive molecules, making it a valuable intermediate in drug discovery programs. For instance, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate specific cellular pathways.

Beyond pharmacology, this compound has also found applications in materials science. Its aromaticity and substituent effects make it suitable for use in organic electronics and advanced polymers. Researchers have investigated its role as a precursor for synthesizing conducting polymers and high-performance adhesives.

The environmental impact of 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene is another area of active research. Studies have focused on its biodegradation patterns and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits low toxicity under controlled conditions, but further research is needed to fully understand its environmental footprint.

In conclusion, 1,2-Dimethyl-3-fluoro-6-(fluoromethyl)benzene, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials development. As research progresses, this compound is expected to unlock new possibilities in both academic and industrial settings.